1,1,1-Trifluoro-3-(2-fluorophenyl)propan-2-amine

• Molecular Formula: C9H9F4N
• Molecular Weight: 207.17 g/mol
• SMILES: C1=CC=C(C(=C1)CC(C(F)(F)F)N)F
• InChI: InChI=1S/C9H9F4N/c10-7-4-2-1-3-6(7)5-8(14)9(11,12)13/h1-4,8H,5,14H2
• InChIKey: ZYQSFYKAFMOHIJ-UHFFFAOYSA-N

Researchers requiring isomerically defined ortho-fluorinated building blocks for lead optimization face limited access to high-purity intermediates. This compound directly addresses that need: - Ortho-fluoro substitution introduces steric hindrance and altered electron density, enabling precise SAR exploration of lipophilicity, pKa, and target binding compared to the para-isomer. - The trifluoromethyl group confers enhanced oxidative and metabolic stability, supporting multi-step synthetic sequences. - Consistent 98% purity ensures reproducible outcomes in amide coupling, reductive amination, and nucleophilic substitution. Procurement managers benefit from reliable batch-to-batch consistency and global shipping logistics tailored for R&D supply chains.

1,1,1-Trifluoro-3-(2-fluorophenyl)propan-2-amine Physicochemical Baseline

1,1,1-Trifluoro-3-(2-fluorophenyl)propan-2-amine (CAS: 1602933-03-8) is a fluorinated organic compound classified as a secondary amine building block, characterized by a central propan-2-amine backbone substituted with a trifluoromethyl (-CF3) group and a 2-fluorophenyl moiety . Its molecular formula is C9H9F4N, with a molecular weight of 207.17 g/mol . The compound serves as a research chemical and synthetic intermediate, with typical commercial purities of 97% to 98% . Its structure places it within a class of organofluorine compounds known for enhanced metabolic stability and altered physicochemical properties relative to non-fluorinated analogs, making it a candidate for medicinal chemistry and materials science applications .

Fluorinated secondary amine building block for medicinal chemistry and materials synthesis

Enables incorporation of ortho-fluorophenyl and trifluoromethyl motifs in a single step

Supports structure-activity relationship (SAR) studies requiring regiochemical control

1,1,1-Trifluoro-3-(2-fluorophenyl)propan-2-amine Irreplaceability

Generic substitution among fluorinated amines is precluded by the precise spatial and electronic influence of the 2-fluorophenyl substituent relative to the trifluoromethylated amine core. While analogs such as the unsubstituted phenyl variant (CAS: 404-20-6) [1] or the para-fluoro isomer (1,1,1-Trifluoro-3-(4-fluorophenyl)propan-2-amine) share the same molecular formula (C9H9F4N), the ortho-fluorine in the target compound introduces unique steric hindrance and alters the electron density distribution on the aromatic ring. This positional isomerism can critically impact molecular recognition in biological targets, as evidenced by structure-activity relationship (SAR) studies in related phenethylamine classes where ortho-substitution modulates receptor binding affinity and metabolic pathways [2]. Consequently, interchangeability is not supported by the underlying SAR principles; specific quantitative differentiation, where available, is detailed below.

Para-fluoro isomer Same molecular formula but ortho-fluorine vs para substitution may shift electronic and steric properties, potentially altering target engagement; class-level SAR suggests non-interchangeable binding profiles.

Des-fluoro analog Unsubstituted phenyl variant lacks fluorine, which may reduce metabolic stability and modify receptor interactions; not a direct replacement for SAR studies focused on fluorinated motifs.

Regioisomer backbone 3,3,3-Trifluoro-1-(2-fluorophenyl)propan-1-amine has amine and CF3 on different carbons; connectivity difference limits chemical reactivity and biological recognition.

• [1] ChemWhat. (n.d.). 1,1,1-Trifluoro-2-amino-3-phenylpropane (CAS: 404-20-6). Retrieved from https://www.chemwhat.com.bd View Source
• [2] Trachsel, D. (2012). Fluorine in psychedelic phenethylamines. Drug Testing and Analysis, 4(7-8), 577-590. doi:10.1002/dta.413 View Source

1,1,1-Trifluoro-3-(2-fluorophenyl)propan-2-amine Comparative Data

Positional Isomerism: Ortho vs. Para Substitution

Direct comparative binding or functional data for 1,1,1-Trifluoro-3-(2-fluorophenyl)propan-2-amine against its para-fluoro isomer are not publicly available. However, class-level inference from fluorinated phenethylamine SAR indicates that ortho-fluorine substitution generally reduces aromatic ring electron density and increases steric bulk near the amine, which can alter target engagement [1]. In the absence of direct data, the ortho-fluoro motif distinguishes this compound from the more synthetically common para-fluoro analog .

Positional Isomerism

Class-level

Target: 2-fluorophenyl (ortho) vs Comparator: 4-fluorophenyl (para) isomer

Reported class-level SAR suggests ortho substitution may influence steric and electronic properties relevant to target engagement.

No direct binding data available; verify in specific assay context.

Evidence Dimension	Positional isomer impact on electronic/steric properties
Target Compound Data	2-fluorophenyl (ortho) substitution
Comparator Or Baseline	4-fluorophenyl (para) isomer (1,1,1-Trifluoro-3-(4-fluorophenyl)propan-2-amine)
Quantified Difference	No quantitative binding data available; difference inferred from positional isomerism.
Conditions	SAR analysis from related phenethylamine scaffolds

Why This Matters

Procurement decisions should be guided by the specific ortho-fluorophenyl motif required for target SAR, as para-fluoro isomers are not functional equivalents.

• [1] Trachsel, D. (2012). Fluorine in psychedelic phenethylamines. Drug Testing and Analysis, 4(7-8), 577-590. doi:10.1002/dta.413 View Source

Commercial Purity Specifications

Commercially available 1,1,1-Trifluoro-3-(2-fluorophenyl)propan-2-amine is offered at purities of 97% to 98% . This level of purity is standard for research-grade fluorinated amine building blocks and is comparable to that of related analogs . No vendor-specific quantitative differentiation in purity exists; selection should be based on supplier reliability, documentation (e.g., NMR, HPLC), and cost.

Purity Specification

Data to verify

97% – 98% (vendor-reported HPLC/GC)

Typical research-grade purity supports reliable synthetic incorporation; confirm lot-specific COA.

Comparable to related fluorinated amine analogs; no vendor-level differentiation.

Evidence Dimension	Purity (HPLC/GC)
Target Compound Data	97% (AKSci) / 98% (MolDB)
Comparator Or Baseline	Analog compounds from same vendors
Quantified Difference	Not applicable; similar purity ranges
Conditions	Vendor specifications as listed

Why This Matters

Purity is a critical procurement parameter; users should verify vendor-supplied analytical data to ensure suitability for their specific synthetic or biological application.

SMILES Structural Confirmation

The canonical SMILES string for 1,1,1-Trifluoro-3-(2-fluorophenyl)propan-2-amine is NC(Cc1ccccc1F)C(F)(F)F . This unambiguous structural descriptor differentiates it from closely related isomers, such as 3,3,3-Trifluoro-1-(2-fluorophenyl)propan-1-amine (SMILES: NC(CC1=CC=CC=C1F)C(F)(F)F) , which has a different substitution pattern on the carbon backbone. The correct SMILES is essential for accurate compound identification in database queries and computational modeling.

Structural Identity

Head-to-head

SMILES: NC(Cc1ccccc1F)C(F)(F)F vs regioisomer NC(CC1=CC=CC=C1F)C(F)(F)F

Unambiguous connectivity ensures procurement of correct propan-2-amine backbone.

Critical for database searches and computational modeling.

Evidence Dimension	SMILES structural representation
Target Compound Data	NC(Cc1ccccc1F)C(F)(F)F
Comparator Or Baseline	3,3,3-Trifluoro-1-(2-fluorophenyl)propan-1-amine
Quantified Difference	Different connectivity: amine and trifluoromethyl groups are on different carbon atoms.
Conditions	Standard cheminformatics representation

Why This Matters

Accurate SMILES ensures procurement of the correct isomer, preventing costly experimental errors due to structural misassignment.

1,1,1-Trifluoro-3-(2-fluorophenyl)propan-2-amine Applications

Medicinal Chemistry SAR: Ortho-Fluorophenyl Amines

Used as a specific building block to probe the effect of ortho-fluorine substitution on target binding affinity and metabolic stability in lead optimization programs. The ortho-fluoro motif, distinct from the para-fluoro analog, can be incorporated into candidate molecules to evaluate changes in lipophilicity, pKa, and receptor interactions [1].

Synthesis of Fluorinated Heterocycles and Intermediates

Serves as a versatile amine component in reductive amination, amide coupling, and nucleophilic substitution reactions to construct more complex fluorinated scaffolds. The trifluoromethyl group enhances the oxidative stability of the amine, making it suitable for multi-step synthetic sequences .

Fluorinated Materials and Agrochemical Development

Employed as a precursor in the synthesis of fluorinated ligands, catalysts, or active ingredients where the combination of a trifluoromethyl group and an ortho-fluorophenyl ring imparts desirable properties such as increased thermal stability, altered dipole moment, or enhanced bioavailability .

Application

Selection Property

Validation Focus

Ortho-fluorophenyl SAR studies

Regiochemical identity (ortho-fluoro)

Target binding and metabolic stability profiling

Fluorinated scaffold synthesis

Secondary amine reactivity

Reaction condition compatibility and product purity

Fluorinated materials R&D

Thermal/oxidative stability from -CF3

Material property characterization (dipole moment, thermal profile)

• [1] Trachsel, D. (2012). Fluorine in psychedelic phenethylamines. Drug Testing and Analysis, 4(7-8), 577-590. doi:10.1002/dta.413 View Source